5-(tetrahydro-2H-pyran-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• IUPAC Name: 5-(oxan-4-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C12H17NOS/c1-5-13(11-2-6-14-7-3-11)9-10-4-8-15-12(1)10/h4,8,11H,1-3,5-7,9H2
• InChI Key: UFFDYLGQFWLALN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2CCC3=C(C2)C=CS3
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• CAS No.: 2034295-33-3

Description

5-(tetrahydro-2H-pyran-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The core structure of 4,5,6,7-tetrahydrothieno pyridine has been extensively studied for its synthetic versatility and chemical properties. This heterocyclic nucleus serves as an important core in the development of drug molecules and intermediates. Various derivatives have been synthesized and evaluated for their biological activities, with some showing potent effects that may lead to future drug development. The review by Sangshetti et al. (2014) highlights the chemical and biological aspects of these analogs, emphasizing the significance of this core in pharmaceutical chemistry (Sangshetti, Zambare, Khan, Gonjari, & Zaheer, 2014).

Biological Activities and Applications

Various 4,5,6,7-tetrahydrothieno pyridine derivatives have been synthesized and found to exhibit a wide range of pharmacological activities. These include antimicrobial, antileishmanial, antiarrhythmic, anti-inflammatory, antihyperlipidemic, antidepressant, anticancer, antiplatelet, antidiabetic, and antituberculosis activities. The study by Rao, Rao, & Prasad (2018) discusses the synthesis, characterization, and anticancer activities of 5-substituted derivatives, demonstrating the diverse pharmacological applications of these compounds (Rao, Rao, & Prasad, 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to target a disintegrin and metalloproteinase with thrombospondin motifs 5

Mode of Action

It’s known that the tetrahydropyran ring system, which is a part of this compound, is involved in various biological and pharmaceutical properties . The compound’s interaction with its targets and the resulting changes are subject to further investigation.

Biochemical Pathways

For instance, compounds with a tetrahydropyran ring system have been associated with a broad spectrum of biological and pharmaceutical properties such as anti-biotic, anti-inflammatory, anti-malarial, anti-microbial, anti-viral, anti-diabetic, anti-tumor, herbicidal, insecticidal, etc .

Pharmacokinetics

Similar compounds have been found to have good bioavailability, low clearance, and a small volume of distribution

Result of Action

Compounds with similar structures have been found to have various biological effects, including anti-inflammatory and anti-tumor activities